Cas no 1806350-66-2 (Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate)

• Product Name: Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate
• CAS No: 1806350-66-2
• MF: C₁₃H₁₆BrClO₂
• MW: 319.621942520142
• CID: 4979294
• Update Time: 2025-10-28

Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate

• Inchi： 1S/C13H16BrClO2/c1-2-17-13(16)9-11-6-5-10(4-3-7-15)8-12(11)14/h5-6,8H,2-4,7,9H2,1H3
• InChI Key： KVGKJQKDOSBFQE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CC(=O)OCC)CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 236
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate

Comprehensive Overview of Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate (CAS No. 1806350-66-2)

Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate (CAS No. 1806350-66-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromo substituent and a chloropropyl side chain, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its reactivity and potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for halogenated phenylacetate derivatives like Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate has surged due to their role in developing bioactive compounds. A trending topic in organic chemistry is the exploration of sustainable synthesis routes, and this compound aligns with such initiatives. Its electrophilic properties enable efficient cross-coupling reactions, a hot topic in green chemistry and catalysis research. Users often search for "halogenated phenylacetate applications" or "CAS 1806350-66-2 supplier," reflecting its commercial and academic relevance.

The compound's structural motif is particularly significant in medicinal chemistry, where it serves as a precursor for small-molecule drugs. For instance, its bromo and chloro functional groups are pivotal in palladium-catalyzed reactions, a frequently searched term in AI-driven drug design platforms. Additionally, its ester group enhances solubility, a critical factor in formulation development. These attributes make it a subject of interest in forums discussing "high-value chemical intermediates" or "SAR studies."

From an industrial perspective, Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate is often highlighted in patent literature for its role in creating proprietary compounds. Its synthesis involves regioselective bromination and alkylation steps, topics frequently queried in chemical databases. The compound's stability under ambient conditions further boosts its practicality, addressing common concerns about storage and handling of reactive intermediates.

Emerging trends like AI-assisted retrosynthesis have also brought attention to this compound. Platforms like Reaxys or SciFinder often feature it in predictive modeling studies, linking it to queries such as "optimizing halogenated ester synthesis." Furthermore, its ecological impact is a growing focus, with researchers exploring biodegradable alternatives to traditional halogenated compounds—a niche yet rapidly expanding search category.

In summary, Ethyl 2-bromo-4-(3-chloropropyl)phenylacetate (CAS No. 1806350-66-2) exemplifies the intersection of innovation and practical utility in modern chemistry. Its applications span drug development, material science, and catalysis, resonating with both academic and industrial audiences. By addressing trending queries like "halogenated intermediates in drug discovery" or "CAS 1806350-66-2 safety data," this overview underscores its enduring relevance in a competitive scientific landscape.